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PFI-4 Stock Solution: Preparation & Storage

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: PFI-4
Cat. No.: S539319

The table below summarizes the key quantitative data for preparing and storing PFI-4 stock solutions.

Aspect Specifications

Recommended Solvent DMSO [1] [2] [3]

Typical Stock Concentration 10 mM (in DMSO) [1]

Solubility in DMSO 14 mg/mL (36.8 mM) to 26 mg/mL (68.34 mM) [1] [2]
Solubility in Ethanol 5 mg/mL (13.14 mM) [2]

Powder Storage -20°C for 3 years [1] [2]

Stock Solution (DMSO) Storage -80°C for 2 years; -20°C for 1 year [1]

Purity >99% [3]

Key Notes for Preparation:

e Sonication and Warming: When dissolving PFI-4 in DMSO, sonication and warming may be
required [1]. The solution should be clarified as much as possible before use [2].

e Hygroscopic DMSO: Newly opened DMSO is recommended, as hygroscopic DMSO (which absorbs
moisture from the air) can significantly impact the compound's solubility [1].

¢ Aliquoting: It is good practice to aliquot the stock solution to avoid repeated freeze-thaw cycles,
which can lead to product inactivation [1].
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In Vivo Administration Formulations

For animal studies, PFI-4 stock solution in DMSO must be further diluted with co-solvents. The table below

outlines two common formulations.

Component Formulation 1 [1] [2] Formulation 2 [1]
DMSO 10% 10%

PEG 300 40% i

Tween 80 5% -

Saline 45% -

Corn Oil - 90%

Final =1 mg/mL (2.63 mM) =1 mg/mL (2.63 mM)

Concentration

Notes Yields a clear solution. Suitable for

short-term administration.

Yields a clear solution. Use with caution for
continuous dosing over half a month.

Preparation Workflow for In Vivo Formulations: The following diagram illustrates the sequential steps to

prepare a typical working solution for animal administration, such as Formulation 1 above.
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Start with PFI-4
DMSO Stock Solution

Add PEG 300
and mix evenly

Add Tween 80
and mix evenly

Add Saline to
final volume

Mix evenly until clear.
Use immediately.

Click to download full resolution via product page

Frequently Asked Questions (FAQs)

Q1: Why is my PFI-4 not dissolving completely in DMSO? PFI-4 has limited solubility and may require
sonication and warming to fully dissolve [1]. Always use freshly opened DMSO to prevent water
absorption, which can reduce solubility [1]. The maximum solubility in DMSO is reported to be between 26

mg/mL [1] and 14 mg/mL [2]; attempting to dissolve beyond this concentration may not be feasible.

Q2: How should I store PFI-4 stock solutions and for how long?

e Powder: Store at -20°C, where it is stable for at least 3 years [1] [2].
e DMSO Stock Solution: For long-term stability, store at -80°C for 2 years. For short-term use, store
at -20°C for 1 year [1]. Always aliquot the solution to minimize freeze-thaw cycles [1].

Q3: Can I use water or buffer as a solvent for the stock solution? No. PFI-4 is insoluble or only slightly

soluble in water [2]. It must first be dissolved in a pure organic solvent like DMSO to create a concentrated
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stock solution before being diluted into aqueous buffers for biological assays.

Troubleshooting Guide

Problem Possible Cause Solution
Precipitation in Rapid dilution into Ensure the DMSO stock solution is clear before use.
working solution  aqueous buffer; final When diluting, add the stock solution slowly to the
DMSO concentration too buffer while vortexing. Do not exceed the solubility
low. limits of the final formulation.
Loss of Improper storage; Store the stock solution at recommended
biological repeated freeze-thaw temperatures. Prepare small, single-use aliquots.
activity cycles; degraded Avoid repeated freezing and thawing.
compound.
Inconsistent in Formulation not stable Prepare fresh working solutions daily. Follow the
vivo results over time; incorrect sequential preparation method for in vivo
preparation sequence. formulations, ensuring the solution is clear at each
step [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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